methyl 4-methyl-5,6-dihydro-2H-pyran-3-carboxylate

• IUPAC Name: methyl 4-methyl-3,6-dihydro-2H-pyran-5-carboxylate
• InChI: InChI=1S/C8H12O3/c1-6-3-4-11-5-7(6)8(9)10-2/h3-5H2,1-2H3
• InChI Key: QBEMFWBPNHEDRS-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(COCC1)C(=O)OC
• Molecular Formula: C8H12O3
• Molecular Weight: 156.18 g/mol

Description

Methyl 4-methyl-5,6-dihydro-2H-pyran-3-carboxylate, often referred to simply as methyl 4-methyl-5,6-dihydro-2H-pyran-3-carboxylate (MMDP), is a carboxylic acid ester with a wide range of applications in both scientific research and industry. It is a colorless, odorless solid that can be synthesized from a variety of starting materials and is used for a variety of purposes, including drug synthesis and development, biochemistry, and as a reagent in organic synthesis. In

Scientific Research Applications

Methyl 4-methyl-5,6-dihydro-2H-pyran-3-carboxylate is widely used in scientific research, particularly in the fields of drug synthesis and development, biochemistry, and organic synthesis. It is also used in the development of new drugs, as it is a versatile reagent that can be used to synthesize a variety of compounds. Additionally, it is used in the synthesis of peptides and other biomolecules, and it can be used as a catalyst in organic reactions.

Mechanism of Action

Methyl 4-methyl-5,6-dihydro-2H-pyran-3-carboxylate is an ester, which means that it is an organic compound that is formed when an acid reacts with an alcohol. The reaction between the acid and the alcohol produces a new compound, an ester, and the reaction is reversible. In the case of methyl 4-methyl-5,6-dihydro-2H-pyran-3-carboxylate, the reaction between 4-methyl-5,6-dihydro-2H-pyran-3-carboxylic acid and methanol produces an ester, and the reaction is catalyzed by an acid, such as p-toluenesulfonic acid.
Biochemical and Physiological Effects
The biochemical and physiological effects of methyl 4-methyl-5,6-dihydro-2H-pyran-3-carboxylate are largely unknown, as the compound has not been extensively studied. However, it is known that methyl 4-methyl-5,6-dihydro-2H-pyran-3-carboxylate can act as a catalyst in organic reactions, and it has been used in the synthesis of peptides and other biomolecules. Additionally, it has been suggested that methyl 4-methyl-5,6-dihydro-2H-pyran-3-carboxylate may act as an inhibitor of the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine.

Advantages and Limitations for Lab Experiments

The main advantage of using methyl 4-methyl-5,6-dihydro-2H-pyran-3-carboxylate in lab experiments is its versatility, as it can be used in a variety of reactions and can be synthesized from a variety of starting materials. Additionally, it is relatively easy to synthesize and is generally a safe reagent to use. However, there are some limitations to using methyl 4-methyl-5,6-dihydro-2H-pyran-3-carboxylate in lab experiments, such as the fact that it is an ester, which means that it is a relatively unstable compound and can be easily hydrolyzed. Additionally, it is not very soluble in water, which can make it difficult to use in certain reactions.

Future Directions

The potential future directions for methyl 4-methyl-5,6-dihydro-2H-pyran-3-carboxylate are numerous, as it is a versatile compound with a wide range of applications. One potential future direction is to explore the use of methyl 4-methyl-5,6-dihydro-2H-pyran-3-carboxylate as an inhibitor of the enzyme acetylcholinesterase, as this could lead to the development of new drugs and therapies. Additionally, further research could be done to explore the potential of methyl 4-methyl-5,6-dihydro-2H-pyran-3-carboxylate as a catalyst in organic reactions, as this could lead to the development of more efficient and cost-effective synthesis methods. Additionally, further research could be done to explore the biochemical and physiological effects of methyl 4-methyl-5,6-dihydro-2H-pyran-3-carboxylate, as this could lead to a better understanding of how the compound works and its potential applications.

Synthesis Methods

Methyl 4-methyl-5,6-dihydro-2H-pyran-3-carboxylate can be synthesized from a variety of starting materials, including 4-methyl-5,6-dihydro-2H-pyran-3-carboxylic acid and methanol. The reaction between these two components is catalyzed by an acid, such as p-toluenesulfonic acid, and can be carried out at a temperature of 70-80°C. The reaction is typically carried out in an inert atmosphere, such as nitrogen, and the product is then isolated and purified by column chromatography or recrystallization.